Cas no 1211579-34-8 ((4-(Trifluoromethyl)furan-2-yl)methanamine)

• Product Name: (4-(Trifluoromethyl)furan-2-yl)methanamine
• CAS No: 1211579-34-8
• MF: C₆H₆F₃NO
• MW: 165.11315202713
• CID: 6256455
• PubChem ID: 82596713
• Update Time: 2025-05-25

(4-(Trifluoromethyl)furan-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-6487616
• [4-(trifluoromethyl)furan-2-yl]methanamine
• (4-(Trifluoromethyl)furan-2-yl)methanamine
• 1211579-34-8

• Inchi： 1S/C6H6F3NO/c7-6(8,9)4-1-5(2-10)11-3-4/h1,3H,2,10H2
• InChI Key： ICWFLGCPJARCBT-UHFFFAOYSA-N
• SMILES： FC(C1=COC(CN)=C1)(F)F

Computed Properties

• Exact Mass: 165.04014830g/mol
• Monoisotopic Mass: 165.04014830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (4-(Trifluoromethyl)furan-2-yl)methanamine

Recent Advances in the Application of (4-(Trifluoromethyl)furan-2-yl)methanamine (CAS: 1211579-34-8) in Chemical Biology and Pharmaceutical Research

The compound (4-(Trifluoromethyl)furan-2-yl)methanamine, with the CAS number 1211579-34-8, has recently emerged as a significant focus in chemical biology and pharmaceutical research. This molecule, characterized by its trifluoromethyl-substituted furan ring, exhibits unique physicochemical properties that make it a valuable scaffold in drug discovery and development. Recent studies have explored its potential as a building block for novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders, infectious diseases, and oncology.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of (4-(Trifluoromethyl)furan-2-yl)methanamine derivatives as potent inhibitors of monoamine oxidase B (MAO-B), a key enzyme implicated in neurodegenerative diseases such as Parkinson's disease. The researchers synthesized a series of analogs and evaluated their inhibitory activity, with several compounds showing IC50 values in the low nanomolar range. The presence of the trifluoromethyl group was found to enhance both binding affinity and metabolic stability, addressing a common challenge in CNS drug development.

In antimicrobial research, a team from the University of Cambridge reported in ACS Infectious Diseases (2024) that (4-(Trifluoromethyl)furan-2-yl)methanamine-based compounds exhibited remarkable activity against drug-resistant strains of Mycobacterium tuberculosis. The study employed structure-activity relationship (SAR) analysis to optimize the lead compound, resulting in derivatives with improved potency and reduced cytotoxicity. The researchers highlighted the compound's ability to disrupt bacterial cell wall biosynthesis through a novel mechanism, offering potential for new anti-TB therapies.

Oncology applications have also seen significant progress, as evidenced by a recent Nature Communications publication (2024) describing the development of (4-(Trifluoromethyl)furan-2-yl)methanamine-containing small molecules as selective kinase inhibitors. These compounds demonstrated promising activity against multiple cancer cell lines while showing minimal effects on normal cells. The trifluoromethyl group was crucial for achieving the desired selectivity profile, as confirmed by X-ray crystallography studies of protein-ligand complexes.

From a synthetic chemistry perspective, advances in the preparation of (4-(Trifluoromethyl)furan-2-yl)methanamine have been reported in Organic Letters (2023). The new methodology employs a one-pot cascade reaction that significantly improves yield and reduces purification steps compared to traditional routes. This development is particularly important for scaling up production for preclinical and clinical studies.

Looking forward, the unique properties of (4-(Trifluoromethyl)furan-2-yl)methanamine continue to inspire innovative research across multiple therapeutic areas. Its combination of synthetic accessibility, favorable pharmacokinetic properties, and versatile reactivity positions it as a privileged structure in medicinal chemistry. Ongoing studies are exploring its potential in targeted protein degradation, antibody-drug conjugates, and as a fluorine-containing probe for 19F-NMR studies in biological systems.